Cas no 197007-84-4 (5,6,7,8-tetrahydroquinoline-2-carboxylic acid)

• Product Name: 5,6,7,8-tetrahydroquinoline-2-carboxylic acid
• CAS No: 197007-84-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD11870042
• CID: 1108532
• PubChem ID: 21894654
• Update Time: 2025-05-19

5,6,7,8-tetrahydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-2-Quinolinecarboxylic acid
• SCHEMBL8167353
• 197007-84-4
• DB-185466
• AKOS023558640
• CS-0102434
• Z1221461747
• WLZ3311
• 5,6,7,8-tetrahydroquinoline-2-carboxylic acid
• F53606
• 5,6,7,8-tetrahydroquinoline-2-carboxylicacid
• EN300-84271

• MDL： MFCD11870042
• Inchi： 1S/C10H11NO2/c12-10(13)9-6-5-7-3-1-2-4-8(7)11-9/h5-6H,1-4H2,(H,12,13)
• InChI Key： UGYRMZVUHVMADQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C(CCCC2)=N1)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 349.1±42.0 °C at 760 mmHg
• Flash Point: 164.9±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,6,7,8-tetrahydroquinoline-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 5,6,7,8-tetrahydroquinoline-2-carboxylic acid

Comprehensive Overview of 5,6,7,8-Tetrahydroquinoline-2-carboxylic acid (CAS No. 197007-84-4): Properties, Applications, and Industry Insights

5,6,7,8-Tetrahydroquinoline-2-carboxylic acid (CAS No. 197007-84-4) is a heterocyclic organic compound with a molecular formula of C₁₀H₁₁NO₂. This tetrahydroquinoline derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The compound's carboxylic acid functional group and partially hydrogenated quinoline backbone make it a valuable intermediate for synthesizing more complex molecules.

Recent studies highlight the growing demand for 5,6,7,8-tetrahydroquinoline-2-carboxylic acid in drug discovery programs, particularly for developing kinase inhibitors and antimicrobial agents. Researchers are exploring its potential in addressing antibiotic resistance—a critical global health challenge. The compound's CAS 197007-84-4 has become a frequently searched term in scientific databases, reflecting its importance in medicinal chemistry.

From a synthetic chemistry perspective, 5,6,7,8-THQC-2-COOH (an abbreviated form) serves as a crucial building block for creating nitrogen-containing heterocycles. Its molecular structure allows for various modifications, enabling the development of compounds with tailored biological activities. The pharmaceutical industry particularly values this quinoline carboxylic acid derivative for its balanced lipophilicity and hydrogen bonding capacity, which are essential for drug-like properties.

Analytical characterization of CAS 197007-84-4 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's high purity (>98%), which is crucial for research applications. Current market trends show increasing interest in custom synthesis of this intermediate, especially from contract research organizations specializing in small molecule drug development.

The compound's stability under various pH conditions makes 5,6,7,8-tetrahydroquinoline-2-carboxylic acid suitable for diverse formulation studies. In material science applications, researchers are investigating its potential as a ligand for metal-organic frameworks (MOFs), aligning with the growing focus on sustainable chemistry solutions. This dual applicability in both life sciences and materials research contributes to its rising commercial value.

Quality control specifications for 197007-84-4 typically include tests for residual solvents, heavy metals, and related substances. Manufacturers emphasize GMP-compliant production processes to meet the stringent requirements of pharmaceutical customers. The global market for this fine chemical is projected to grow steadily, driven by increasing R&D investments in targeted therapies and precision medicine approaches.

Environmental considerations in handling 5,6,7,8-Tetrahydroquinoline-2-carboxylic acid focus on proper waste management and solvent recovery systems. While not classified as hazardous, laboratories follow standard green chemistry principles when working with this compound. The development of more efficient synthetic routes to produce CAS 197007-84-4 remains an active area of research, with recent publications highlighting catalytic methods that reduce energy consumption.

From a regulatory standpoint, 5,6,7,8-tetrahydroquinoline-2-carboxlic acid is not subject to international control measures, facilitating its use across research institutions worldwide. However, proper chemical safety documentation and SDS compliance are maintained by suppliers to ensure responsible handling. The compound's shelf life and storage conditions (typically room temperature under inert atmosphere) are frequently queried by end-users, indicating practical considerations in laboratory management.

Emerging applications for 197007-84-4 include its use in developing fluorescent probes for biological imaging and as a scaffold for covalent inhibitor design. These cutting-edge applications align with current trends in chemical biology and proteomics research. The scientific community continues to explore novel derivatives of this tetrahydroquinoline core, publishing numerous patents and papers annually.

Supply chain dynamics for 5,6,7,8-tetrahydroquinoline-2-carboxylic acid reflect the compound's niche status, with specialized chemical manufacturers dominating production. Quality assurance protocols, including batch-to-batch consistency and analytical method validation, are critical purchase considerations for research buyers. The compound's pricing structure varies based on quantity and purity grade, with custom synthesis options available for specific isotopic or chiral variants.

Future research directions for CAS 197007-84-4 may explore its potential in bioconjugation chemistry and as a precursor for bioorthogonal reactions. The continuous evolution of structure-activity relationship studies using this scaffold demonstrates its enduring value in chemical research. As synthetic methodologies advance, the accessibility and application scope of this versatile intermediate are expected to expand significantly.